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Compound of Interest

Compound Name: Propyldiphenylphosphine oxide

CAS No.: 4252-88-4

Cat. No.: B13820896

Get Quote

Propyldiphenylphosphine oxide belongs to the organophosphorus class of compounds,

specifically the phosphine oxides. These compounds are characterized by a phosphoryl group

(P=O) and are notable for their stability compared to the corresponding phosphines. They find

applications in organic synthesis, for instance, as ligands, reactants in coupling reactions, or in

the synthesis of Horner-Wadsworth-Emmons reagents.[1][2] The core diphenylphosphine oxide

moiety dictates much of its chemical behavior, while the propyl group primarily influences its

physical properties such as melting point, boiling point, and solubility.

The stability of phosphine oxides is a key consideration in their application. Theoretical studies

on diphenylphosphine oxides indicate that their tautomeric equilibrium and reactivity are

influenced by the electronic nature of substituents on the phenyl rings.[3] While

propyldiphenylphosphine oxide is generally stable under normal conditions, understanding

its fundamental properties is the first step in a robust safety protocol.

Table 1: Inferred Physicochemical Properties of Propyldiphenylphosphine Oxide (Note: Data

is extrapolated from Diphenylphosphine oxide and Diphenyl(2-methylpropyl)phosphine oxide

for guidance purposes.)
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Property
Inferred Value /
Description

Source / Rationale

Molecular Formula C₁₅H₁₇OP Based on structure

Molecular Weight 244.27 g/mol Calculated

Appearance Likely a white to off-white solid.
Analogy with

Diphenylphosphine oxide.[1]

Melting Point

Expected to be lower than

Diphenylphosphine oxide (56-

57 °C).

The alkyl chain may disrupt

crystal packing. Diphenyl(2-

methylpropyl)phosphine oxide

has a melting point of 116°C,

but branching can increase it.

[1][4]

Boiling Point
> 300 °C (at atmospheric

pressure)

Diphenyl(2-

methylpropyl)phosphine oxide

has a boiling point of ~364°C.

[4]

Solubility
Insoluble in water. Soluble in

organic solvents.

Low water solubility is

predicted for n-

propyldiphenylphosphine.[5]

Diphenylphosphine oxide is

also noted to have no available

water solubility data, implying it

is low.

Vapor Pressure Very low at room temperature.
Based on high boiling point

and solid form.

Stability
Stable under normal laboratory

conditions.

General property of phosphine

oxides.

Section 2: Hazard Identification and Classification
(GHS)
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Based on the classification for the parent compound, diphenylphosphine oxide,

propyldiphenylphosphine oxide should be handled as a hazardous substance. The primary

hazards are associated with ingestion and irritation to the skin, eyes, and respiratory tract.[6][7]

Table 2: Inferred GHS Classification

Hazard Class Hazard Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed.[6][7]

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation.[6]

Serious Eye

Damage/Irritation
Category 2 Warning

H319: Causes serious

eye irritation.[6]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Warning

H335: May cause

respiratory irritation.[7]

[8]

Hazard Pathway Visualization
The following diagram illustrates the logical flow from the chemical's properties to its potential

health effects.
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Chemical Properties

Routes of Exposure Health Hazards (GHS)

Propyldiphenylphosphine Oxide
(Solid, Fine Powder/Dust Potential)

Inhalation of Dust

Skin Contact

Eye Contact

Ingestion

H335: Respiratory Irritation Leads to

H315: Skin Irritation Leads to

H319: Serious Eye Irritation Leads to

H302: Harmful if Swallowed Leads to
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Caption: Inferred hazard pathways for Propyldiphenylphosphine Oxide.

Section 3: Proactive Safety: Risk Assessment and
Exposure Control
In a research and development setting, exposure risk is highest when handling the powdered

solid, such as during weighing, transfers, and reaction setup. The causality is simple: these

activities increase the likelihood of generating airborne dust or of direct physical contact. A self-

validating safety protocol begins with a thorough risk assessment.

Experimental Workflow: Risk Assessment Protocol
This protocol ensures that hazards are identified and mitigated before any experimental work

begins.

Deconstruct the Process: Break down the entire experimental procedure into individual steps

(e.g., retrieval from storage, weighing, solvent addition, reaction workup).

Identify Hazards at Each Step: For each step, identify potential hazards.
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Weighing: Inhalation of fine powder, contamination of balance and surrounding surfaces.

Transfer: Spillage leading to skin/eye contact, generation of dust.

Reaction: Potential for runaway reaction (unlikely but consider), exposure to vapors at

elevated temperatures.

Evaluate Existing Controls: Assess the adequacy of current controls (e.g., general lab

ventilation). For this compound, general ventilation is insufficient.

Implement Specific Controls: Define the necessary engineering controls, administrative

controls, and PPE.

Engineering: Chemical fume hood or ventilated balance enclosure for handling solids.[8][9]

Administrative: Designate a specific area for handling. Ensure all users are trained on the

specific hazards.

PPE: Specify the exact type of gloves, eye protection, and lab coat required.

Plan for Emergencies: Review locations of safety showers, eyewash stations, and spill kits.

[10] Confirm emergency contact information.

Document and Review: The risk assessment must be documented and reviewed by the lab

supervisor or safety officer.

Risk Assessment Workflow Diagram
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Start: New Experiment
with Propyldiphenylphosphine Oxide

Step 1: Deconstruct
Experimental Process

Step 2: Identify Hazards
(Inhalation, Contact, Ingestion)

Step 3: Evaluate Risks
(Likelihood & Severity)

Is Risk Acceptable
with Standard Controls?

Step 4: Implement
Enhanced Controls

(Fume Hood, Specific PPE)

No

Proceed with Experiment

Yes
Step 5: Plan for

Emergency Scenarios
(Spill, Exposure)

Step 6: Document
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Caption: A systematic workflow for risk assessment before handling hazardous chemicals.
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Section 4: Safe Handling, Storage, and Personal
Protection
Adherence to strict handling protocols is non-negotiable. The primary goal is to prevent the

compound from entering the body via any route.

Engineering Controls: The First Line of Defense
The reason for prioritizing engineering controls is that they remove the hazard at the source,

reducing reliance on human behavior.

Chemical Fume Hood: All manipulations of solid propyldiphenylphosphine oxide that

could generate dust (weighing, transfers, scraping) must be performed inside a certified

chemical fume hood. This contains airborne particles and prevents their inhalation.

Ventilated Balance Enclosure: For high-precision weighing, a ventilated balance enclosure

provides containment while minimizing air currents that can affect readings.

Eyewash Stations and Safety Showers: Ensure these are readily accessible and tested

regularly. Their proximity is critical for effective first aid in case of accidental contact.[10]

Personal Protective Equipment (PPE): The Last Barrier
PPE must be selected based on the specific hazards.[8]

Eye and Face Protection: Wear chemical safety goggles with side shields conforming to EU

EN166 or OSHA 29 CFR 1910.133 standards.[8] A face shield should be worn in addition to

goggles if there is a significant splash hazard.

Skin Protection:

Gloves: Wear nitrile or neoprene rubber gloves. Always inspect gloves for tears or holes

before use. Remove gloves using a technique that avoids skin contamination and wash

hands thoroughly after handling.[7][10]

Lab Coat: A standard cotton lab coat is acceptable for minor handling, but a chemically

resistant coat or apron should be used if significant quantities are involved.
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Respiratory Protection: Not typically required if work is conducted within a fume hood. If

engineering controls are not available or fail, a NIOSH-approved respirator with a P95 or

P100 particle filter is necessary.[9]

Storage and Handling Protocol
Procurement & Receipt: Upon receipt, visually inspect the container for damage.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][9] Keep

away from incompatible materials such as strong oxidizing agents.[10] The storage area

should be locked and clearly labeled.[8]

Handling:

Perform all manipulations in a designated area within a fume hood.

Avoid creating dust. Use spatulas and other tools carefully.

Do not eat, drink, or smoke in the handling area.[6][8]

Wash hands thoroughly after handling and before leaving the lab.[8]

Disposal: Dispose of waste materials and empty containers in accordance with local, state,

and federal regulations. This should be done via an approved waste disposal plant.[6][8]

Section 5: Emergency Response Protocols
Rapid and correct response to an emergency can significantly mitigate harm.

First-Aid Measures
(Based on Diphenylphosphine oxide)

General Advice: In case of any exposure, move the affected person out of the dangerous

area. Immediately consult a physician and show them the Safety Data Sheet for the analog

compound.[8]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[8][11]
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Skin Contact: Immediately remove all contaminated clothing. Flush the skin with plenty of

soap and water for at least 15 minutes. If skin irritation occurs or persists, seek medical

attention.[8][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[8][11]

Ingestion: Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything

by mouth to an unconscious person. Call a poison center or doctor immediately.[8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical

foam.[8][11]

Unsuitable Extinguishing Media: No specific information available, but a direct, high-pressure

water stream should be avoided as it could scatter the dust.[10]

Specific Hazards: Thermal decomposition can be hazardous.

Hazardous Combustion Products: During a fire, irritating and toxic gases may be generated,

including carbon monoxide (CO), carbon dioxide (CO₂), and oxides of phosphorus.[8]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other

positive pressure mode.[8][11]

Accidental Release Measures (Spill Cleanup)
Evacuate: Keep unprotected personnel away from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spill if safe to do so. Do not let the product enter drains

or waterways.[8][9]

Personal Protection: Wear the appropriate PPE as described in Section 4.
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Cleanup: Carefully sweep or vacuum up the spilled solid material, minimizing dust

generation. Place the material into a suitable, labeled container for disposal.[8][9]

Decontaminate: Clean the spill area thoroughly.

Emergency Response Decision Flowchart
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Emergency Event
(Spill, Fire, Exposure)

Assess Situation
(Is it safe to respond?)
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Spill?
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Activate Alarm
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Evacuate if necessary
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Personal Exposure?

No
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Follow Spill Protocol
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Seek Medical Attention
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Caption: Decision-making flowchart for chemical emergencies.
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Section 6: Stability and Reactivity Profile
Reactivity: Not expected to be pyrophoric or dangerously reactive under normal conditions.

[10]

Chemical Stability: The compound is stable under recommended storage conditions (cool,

dry, well-ventilated).[9]

Conditions to Avoid: Avoid generation of dust, exposure to moist air or water, and

incompatible materials. Keep away from heat and sources of ignition.[8]

Incompatible Materials: Strong oxidizing agents.[10]

Hazardous Decomposition Products: Combustion will produce toxic fumes, including oxides

of carbon and phosphorus.[8]

Section 7: Toxicological Information (Inferred)
The toxicological profile is inferred from diphenylphosphine oxide. No carcinogenicity or germ

cell mutagenicity data is available for the analog, and it is not listed by IARC, NTP, ACGIH, or

OSHA as a carcinogen.

Table 3: Summary of Inferred Toxicological Effects
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Effect Description Basis of Inference

Acute Oral Toxicity

Harmful if swallowed. The

LD50 (oral, rat) for

Diphenylphosphine oxide is

reported as 500 mg/kg.

Direct analog data.

Acute Dermal Toxicity

No specific data available, but

skin contact should be

avoided.

General precaution.

Acute Inhalation Toxicity
May cause respiratory tract

irritation.[7][8][9]
Direct analog data.

Skin Corrosion/Irritation Causes skin irritation.[6] Direct analog data.

Serious Eye Damage/Irritation
Causes serious eye irritation.

[6]
Direct analog data.

Sensitization

No data available to suggest it

is a skin or respiratory

sensitizer.

Analog data.

Long-term Effects

No data available on

carcinogenicity, mutagenicity,

or reproductive toxicity.

Lack of data for analog.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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